Cas no 100234-59-1 (Picrasidine I)
Picrasidine I is a bioactive alkaloid compound derived from the Picrasma quassioides plant, known for its potential pharmacological properties. It exhibits notable anti-inflammatory and antitumor activities, making it a subject of interest in medicinal chemistry research. The compound's unique structure allows for selective interaction with biological targets, contributing to its efficacy in preclinical studies. Picrasidine I is characterized by high purity and stability, ensuring reliable performance in experimental applications. Its mechanism of action involves modulation of key signaling pathways, offering insights into therapeutic development. Researchers value Picrasidine I for its consistent quality and reproducibility in studies focused on natural product-derived drug discovery.
Picrasidine I structure
Product Name:Picrasidine I
CAS No:100234-59-1
MF:C14H12N2O2
MW:240.257283210754
CID:211853
PubChem ID:5324360
Update Time:2025-10-29
Picrasidine I Chemical and Physical Properties
Names and Identifiers
-
- 9H-Pyrido[3,4-b]indol-8-ol,1-ethenyl-4-methoxy-
- 4-Methoxy-1-vinyl-9H-β-carbolin-8-ol
- Picrasidine I
- 4-ethyl-quinolin-8-ol
- 4-Methoxy-1-vinyl-9H-Beta-carbolin-8-ol
- 8-Hydroxy-4-ethyl-chinolin
- 8-hydroxydehydrocrenatine
- 8-Quinolinol,4-ethyl
- [ "8-Hydroxydehydrocrenatine" ]
- 1-Ethenyl-4-methoxy-9H-pyrido[3,4-b]indol-8-ol
- W1182
- 9H-pyrido[3,4-b]indol-8-ol, 1-ethenyl-4-methoxy-
- InChI=1/C14H12N2O2/c1-3-9-14-12(11(18-2)7-15-9)8-5-4-6-10(17)13(8)16-14/h3-7,16-17H,1H2,2H
- CS-0023156
- F92719
- FS-10065
- 100234-59-1
- AKOS032948163
- HY-N3071
- DA-76875
- CHEMBL5275300
-
- Inchi: 1S/C14H12N2O2/c1-3-9-14-12(11(18-2)7-15-9)8-5-4-6-10(17)13(8)16-14/h3-7,16-17H,1H2,2H3
- InChI Key: JOHWQLSNGRWJRK-UHFFFAOYSA-N
- SMILES: O(C)C1=CN=C(C=C)C2=C1C1C=CC=C(C=1N2)O
Computed Properties
- Exact Mass: 240.09000
- Monoisotopic Mass: 240.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.1
- XLogP3: 2.7
Experimental Properties
- Color/Form: Yellow powder
- PSA: 58.14000
- LogP: 3.07330
Picrasidine I Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN99019-5mg |
Picrasidine I |
100234-59-1 | >=98% | 5mg |
$368 | 2021-07-22 | |
| ChemFaces | CFN99019-5mg |
Picrasidine I |
100234-59-1 | >=98% | 5mg |
$368 | 2023-09-19 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4785-1 mg |
Picrasidine I |
100234-59-1 | 1mg |
¥2595.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P59860-5mg |
4-Methoxy-1-vinyl-9H-β-carbolin-8-ol |
100234-59-1 | 5mg |
¥5120.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN4785-5 mg |
Picrasidine I |
100234-59-1 | 98% | 5mg |
¥ 3,560 | 2023-07-10 | |
| TargetMol Chemicals | TN4785-1 mL * 10 mM (in DMSO) |
Picrasidine I |
100234-59-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 15000 | 2023-09-15 | |
| TargetMol Chemicals | TN4785-5mg |
Picrasidine I |
100234-59-1 | 5mg |
¥ 12600 | 2024-07-19 | ||
| Ambeed | A805173-1mg |
Picrasidine I |
100234-59-1 | 98+% | 1mg |
$257.0 | 2025-03-05 | |
| A2B Chem LLC | AA01517-5mg |
Picrasidine I |
100234-59-1 | 5mg |
$635.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN4785-1 ml * 10 mm |
Picrasidine I |
100234-59-1 | 1 ml * 10 mm |
¥ 15000 | 2024-07-19 |
Picrasidine I Related Literature
-
1. Synthetic studies on indoles and related compounds. Part 46.1 First total syntheses of 4,8-dioxygenated β-carboline alkaloidsHideharu Suzuki,Minoru Unemoto,Mayumi Hagiwara,Takako Ohyama,Yuusaku Yokoyama,Yasuoki Murakami J. Chem. Soc. Perkin Trans. 1 1999 1717
-
J. E. Saxton Nat. Prod. Rep. 1990 7 191
-
3. Index pages
-
J. E. Saxton Nat. Prod. Rep. 1987 4 591
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